Cas no 1251679-22-7 (N-(3-chlorophenyl)methyl-N-(3,5-difluorophenyl)-1,2,4triazolo4,3-apyridine-8-sulfonamide)

• Product Name: N-(3-chlorophenyl)methyl-N-(3,5-difluorophenyl)-1,2,4triazolo4,3-apyridine-8-sulfonamide
• CAS No: 1251679-22-7
• MF: C₁₉H₁₃ClF₂N₄O₂S
• MW: 434.846928358078
• CID: 5972111
• PubChem ID: 49665025
• Update Time: 2025-06-25

N-(3-chlorophenyl)methyl-N-(3,5-difluorophenyl)-1,2,4triazolo4,3-apyridine-8-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)methyl-N-(3,5-difluorophenyl)-1,2,4triazolo4,3-apyridine-8-sulfonamide
• 1251679-22-7
• N-[(3-chlorophenyl)methyl]-N-(3,5-difluorophenyl)-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide
• AKOS021971661
• CHEMBL4590453
• N-(3-chlorobenzyl)-N-(3,5-difluorophenyl)-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide
• N-(3-chlorobenzyl)-N-(3,5-difluorophenyl)[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide
• F3406-7384
• VU0624415-1

• Inchi： 1S/C19H13ClF2N4O2S/c20-14-4-1-3-13(7-14)11-26(17-9-15(21)8-16(22)10-17)29(27,28)18-5-2-6-25-12-23-24-19(18)25/h1-10,12H,11H2
• InChI Key： JBTLVHSQXBCJMX-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CN(C1C=C(C=C(C=1)F)F)S(C1=CC=CN2C=NN=C21)(=O)=O

Computed Properties

• Exact Mass: 434.0415809g/mol
• Monoisotopic Mass: 434.0415809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 76Ų

Additional information on N-(3-chlorophenyl)methyl-N-(3,5-difluorophenyl)-1,2,4triazolo4,3-apyridine-8-sulfonamide

Professional Introduction to N-(3-chlorophenyl)methyl-N-(3,5-difluorophenyl)-1,2,4triazolo4,3-apyridine-8-sulfonamide (CAS No. 1251679-22-7)

N-(3-chlorophenyl)methyl-N-(3,5-difluorophenyl)-1,2,4triazolo4,3-apyridine-8-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1251679-22-7, represents a novel molecular entity with a unique structural framework that combines several pharmacophoric elements. The presence of both chloro and fluoro substituents in its aromatic rings, along with the sulfonamide functional group and a triazolopyridine core, suggests potential biological activity and makes it an intriguing subject for further investigation.

The structural complexity of N-(3-chlorophenyl)methyl-N-(3,5-difluorophenyl)-1,2,4triazolo4,3-apyridine-8-sulfonamide positions it as a candidate for development into therapeutic agents. The triazolopyridine scaffold is particularly noteworthy, as it has been increasingly recognized for its role in various bioactive molecules. This heterocyclic system not only contributes to the compound's stability but also offers opportunities for selective interactions with biological targets.

The sulfonamide moiety is another key feature of this compound. Sulfonamides are well-documented in medicinal chemistry for their versatility and efficacy as pharmacological tools. They can act as inhibitors of enzymes and receptors, making them valuable in the treatment of a wide range of diseases. The specific positioning of the sulfonamide group in N-(3-chlorophenyl)methyl-N-(3,5-difluorophenyl)-1,2,4triazolo4,3-apyridine-8-sulfonamide suggests potential interactions with biological systems that warrant further exploration.

In recent years, there has been a surge in research focused on developing new scaffolds for drug discovery. The combination of chloro and fluoro substituents in this compound is particularly interesting from a synthetic chemistry perspective. These groups are known to enhance metabolic stability and binding affinity, which are critical factors in drug design. The presence of these substituents may contribute to the compound's pharmacokinetic profile and overall efficacy.

The triazolopyridine core of N-(3-chlorophenyl)methyl-N-(3,5-difluorophenyl)-1,2,4triazolo4,3-apyridine-8-sulfonamide has been the subject of several recent studies. Researchers have been exploring its potential as a scaffold for kinase inhibitors, particularly those targeting cancer-related pathways. The unique electronic properties of this heterocycle allow for selective binding to specific enzymes, making it a promising candidate for therapeutic intervention.

The sulfonamide group also plays a crucial role in modulating the biological activity of this compound. Studies have shown that sulfonamides can interact with various biological targets through hydrogen bonding and other non-covalent interactions. This versatility makes them valuable tools in drug design. In N-(3-chlorophenyl)methyl-N-(3,5-difluorophenyl)-1,2,4triazolo4,3-apyridine-8-sulfonamide, the sulfonamide group is strategically positioned to interact with potential biological targets while maintaining structural integrity.

The synthesis of N-(3-chlorophenyl)methyl-N-(3,5-difluorophenyl)-1,2,4triazolo4,3-apyridine-8-sulfonamide presents unique challenges due to its complex structure. However， recent advances in synthetic methodologies have made it possible to construct such molecules with increasing efficiency and precision. Techniques such as transition metal-catalyzed cross-coupling reactions have been particularly useful in assembling the triazolopyridine core and introducing the necessary substituents.

The potential applications of this compound are vast and span across multiple therapeutic areas. Its structural features suggest activity against various diseases， including cancer、infectious diseases， and inflammatory conditions. The ability to modulate biological pathways through targeted interactions makes N-(3-chlorophenyl)methyl-N-(3，5-difluorophenyl) -1，2，4triazolo

In conclusion， N-(